Cas no 1804512-72-8 (2-Amino-6-(difluoromethyl)-3-iodo-5-(trifluoromethyl)pyridine)
2-Amino-6-(difluoromethyl)-3-iodo-5-(trifluoromethyl)pyridine is a fluorinated pyridine derivative with a unique substitution pattern, combining amino, difluoromethyl, iodo, and trifluoromethyl functional groups. This structure makes it a valuable intermediate in pharmaceutical and agrochemical synthesis, particularly for introducing fluorine-containing motifs, which often enhance bioavailability and metabolic stability. The presence of both iodine and trifluoromethyl groups offers versatility for further functionalization via cross-coupling or nucleophilic substitution reactions. Its high purity and well-defined reactivity profile ensure consistent performance in complex synthetic pathways. The compound is particularly useful in the development of bioactive molecules, where precise halogen and fluorine incorporation is critical for optimizing target interactions.
1804512-72-8 structure
Product Name:2-Amino-6-(difluoromethyl)-3-iodo-5-(trifluoromethyl)pyridine
CAS No:1804512-72-8
MF:C7H4F5IN2
MW:338.016551017761
CID:4810586
Update Time:2025-06-06
2-Amino-6-(difluoromethyl)-3-iodo-5-(trifluoromethyl)pyridine Chemical and Physical Properties
Names and Identifiers
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- 2-Amino-6-(difluoromethyl)-3-iodo-5-(trifluoromethyl)pyridine
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- Inchi： 1S/C7H4F5IN2/c8-5(9)4-2(7(10,11)12)1-3(13)6(14)15-4/h1,5H,(H2,14,15)
- InChI Key： WEQKLVYTQHRACN-UHFFFAOYSA-N
- SMILES： IC1=C(N)N=C(C(F)F)C(C(F)(F)F)=C1
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 222
- XLogP3: 2.7
- Topological Polar Surface Area: 38.9
2-Amino-6-(difluoromethyl)-3-iodo-5-(trifluoromethyl)pyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029065931-1g |
2-Amino-6-(difluoromethyl)-3-iodo-5-(trifluoromethyl)pyridine |
1804512-72-8 | 97% | 1g |
$1,504.90 | 2022-04-02 |
2-Amino-6-(difluoromethyl)-3-iodo-5-(trifluoromethyl)pyridine Related Literature
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Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
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Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
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Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
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Gang Pan,Yi-jie Bao,Jie Xu,Tao Liu,Cheng Liu,Yan-yan Qiu,Xiao-jing Shi,Hui Yu,Ting-ting Jia,Xia Yuan,Ze-ting Yuan,Yi-jun Cao RSC Adv., 2016,6, 42109-42119
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